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Compound of Interest

Compound Name: Z-D-Phenylalaninol

Cat. No.: B057623 Get Quote

Essential Safety and Handling Guide for Z-D-
Phenylalaninol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Z-D-Phenylalaninol in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical Identifier:

Compound Name CAS Number Molecular Formula Molecular Weight

Z-D-Phenylalaninol 58917-85-4 C17H19NO3 285.34 g/mol

Hazard Identification and Precautionary Statements
Z-D-Phenylalaninol is classified as a hazardous substance that can cause severe skin burns

and eye damage.[1] It is crucial to adhere to the following precautionary measures:

GHS Classification Signal Word Hazard Statement

Skin Corrosion/Irritation,

Category 1B
Danger

H314: Causes severe skin

burns and eye damage
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Precautionary Statements:

Prevention: Do not breathe dust, fume, gas, mist, vapors, or spray. Wash hands and any

exposed skin thoroughly after handling. Wear protective gloves, protective clothing, eye

protection, and face protection.[1]

Response:

If Swallowed: Rinse mouth. Do NOT induce vomiting.[1]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower. Wash contaminated clothing before reuse.[1]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Immediately

call a POISON CENTER or doctor.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.

[1][2]

Storage: Store locked up in a dry, cool, and well-ventilated place.[1] The container should be

tightly closed.[2]

Disposal: Dispose of contents and container in accordance with local, state, and federal

regulations.[1][2][3]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling Z-
D-Phenylalaninol. A risk assessment should be conducted to determine the appropriate level

of protection for specific laboratory procedures.
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Body Part Required PPE Specifications

Eyes/Face
Safety Goggles with Side

Shields or Face Shield

Must conform to EN 166 (EU)

or NIOSH (US) standards.[1]

Skin Chemical-Impermeable Gloves

Inspect gloves prior to use.

Butyl rubber, neoprene, or

PVC gloves are

recommended.[1][4]

Impervious Clothing/Full Suit

Fire/flame resistant clothing

should be worn.[1] A full suit is

recommended for handling

larger quantities or in case of a

spill.[2]

Boots
Chemical-resistant boots are

required.[2]

Respiratory
Dust Respirator / Full-Face

Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or irritation is experienced.[5] A

self-contained breathing

apparatus (SCBA) should be

used for spills.[2]

Operational Plan: Step-by-Step Handling Procedure
The following workflow outlines the procedural steps for safely handling Z-D-Phenylalaninol
from preparation to cleanup.
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Workflow for Handling Z-D-Phenylalaninol

Preparation

Handling

Cleanup & Disposal

1. Prepare a well-ventilated work area (fume hood).

2. Assemble all required PPE.

3. Don appropriate PPE.

4. Carefully weigh the required amount of Z-D-Phenylalaninol.

Proceed to handling

5. Transfer the compound to the reaction vessel.

6. Decontaminate work surfaces.

Proceed to cleanup

7. Dispose of waste in a labeled, sealed container.

8. Doff PPE in the correct order.

9. Wash hands thoroughly.

Click to download full resolution via product page

Safe Handling Workflow for Z-D-Phenylalaninol
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Emergency Procedures: Spills and Exposure
Emergency Situation Immediate Action

Small Spill

1. Evacuate non-essential personnel. 2. Ensure

adequate ventilation. 3. Wearing appropriate

PPE, use appropriate tools to put the spilled

solid in a convenient waste disposal container.

[2] 4. Avoid generating dust.[3]

Large Spill

1. Evacuate the area immediately. 2. Remove all

sources of ignition.[1] 3. Use a shovel to place

the material into a suitable container for

disposal.[2] 4. Prevent entry into waterways,

sewers, basements, or confined areas.

Skin Contact

1. Immediately flush skin with plenty of water for

at least 15 minutes while removing

contaminated clothing and shoes.[5] 2. Get

immediate medical attention.[5]

Eye Contact

1. Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[5] 2.

Get immediate medical attention.[5]

Inhalation

1. Remove to fresh air.[5] 2. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen.[5] 3. Get immediate medical

attention.[5]

Ingestion

1. Do NOT induce vomiting.[5] 2. Never give

anything by mouth to an unconscious person. 3.

Rinse mouth with water.[2] 4. Call a physician

immediately.[5]

Disposal Plan
All waste materials, including contaminated PPE, must be disposed of as hazardous waste.
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Chemical Waste: Collect Z-D-Phenylalaninol waste and any contaminated materials in a

designated, labeled, and sealed container.

Contaminated PPE: Dispose of all used PPE, including gloves and disposable lab coats, as

hazardous waste. Do not reuse disposable items.

Regulatory Compliance: All waste disposal must be carried out in accordance with federal,

state, and local environmental regulations.[2][3] It is recommended to consult with your

institution's environmental health and safety (EHS) department for specific disposal

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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